Cas no 14761-39-8 (2-Chloro-1-(4-phenylpiperazino)-1-ethanone)

2-Chloro-1-(4-phenylpiperazino)-1-ethanone is a synthetic organic compound featuring a chloroacetyl group linked to a phenylpiperazine moiety. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its reactive chloroacetyl group enables efficient derivatization, while the phenylpiperazine component contributes to potential receptor-binding interactions. The compound is valued for its utility in medicinal chemistry research, including the design of CNS-targeting agents. High purity grades are available to ensure reproducibility in synthetic applications. Proper handling is required due to its reactivity, and storage under inert conditions is recommended to maintain stability.
2-Chloro-1-(4-phenylpiperazino)-1-ethanone structure
14761-39-8 structure
Product Name:2-Chloro-1-(4-phenylpiperazino)-1-ethanone
CAS No:14761-39-8
MF:C12H15ClN2O
MW:238.713301897049
MDL:MFCD00495576
CID:211719
PubChem ID:356999
Update Time:2025-10-14

2-Chloro-1-(4-phenylpiperazino)-1-ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(4-phenylpiperazin-1-yl)ethanone
    • 2-Chloro-1-(4-phenylpiperazino)-1-ethanone
    • 2-chloro-1-(4-phenylpiperazino)ethan-1-one
    • Ethanone,2-chloro-1-(4-phenyl-1-piperazinyl)-
    • 1-phenyl-4-chloroacetyl-piperazine
    • 2-Chloro-1-(4-phenylpiperazino)ethan-1-one, Tech.
    • 4-phenyl-1-chloroacetyl piperazine
    • AKOS BB-4895
    • BUTTPARK 95\04-11
    • 1-(CHLOROACETYL)-4-PHENYLPIPERAZINE
    • 2-chloro-1-(4-phenyl-1-piperazinyl)ethanone
    • 2-Chloro-1-(4-phenylpiperazino)ethan-1-one, tech
    • 14761-39-8
    • 8G-969
    • CHEMBL1978130
    • Ethanone, 2-chloro-1-(4-phenyl-1-piperazinyl)-
    • EN300-34111
    • NSC614568
    • A929812
    • MFCD00495576
    • 2-Chloro-1-(4-phenyl-piperazin-1-yl)-ethanon e
    • 2-chloro-1-(4-phenylpiperazin-1-yl)ethan-1-one
    • 1-Chloro-2-(4-phenylpiperazin-1-yl)ethanone
    • AI-204/33869002
    • W-205662
    • BB 0243205
    • AKOS000198903
    • FT-0611666
    • NSC-614568
    • NCI60_004941
    • CS-0270147
    • SCHEMBL3299369
    • DTXSID10326768
    • Z56899197
    • MDL： MFCD00495576
    • Inchi： 1S/C12H15ClN2O/c13-10-12(16)15-8-6-14(7-9-15)11-4-2-1-3-5-11/h1-5H,6-10H2
    • InChI Key： VHIWWIFXKVGUMK-UHFFFAOYSA-N
    • SMILES： ClCC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 238.08700
  • Monoisotopic Mass: 238.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Melting Point: 71-73°C
  • PSA: 23.55000
  • LogP: 1.57690

2-Chloro-1-(4-phenylpiperazino)-1-ethanone Security Information

  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Risk Phrases：R20/21/22; R34
  • Safety Term：S26;S36/37/39;S45
  • HazardClass：IRRITANT

2-Chloro-1-(4-phenylpiperazino)-1-ethanone Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-1-(4-phenylpiperazino)-1-ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B419530-10mg
2-Chloro-1-(4-phenylpiperazino)-1-ethanone
 14761-39-8
10mg
 $ 50.00 2022-04-27
TRC
B419530-50mg
2-Chloro-1-(4-phenylpiperazino)-1-ethanone
 14761-39-8
50mg
 $ 65.00 2022-04-27
TRC
B419530-100mg
2-Chloro-1-(4-phenylpiperazino)-1-ethanone
 14761-39-8
100mg
 $ 80.00 2022-04-27
Apollo Scientific
OR25687-1g
2-chloro-1-(4-phenylpiperazino)ethan-1-one
 14761-39-8
1g
 £96.00 2025-02-19
Apollo Scientific
OR25687-5g
2-chloro-1-(4-phenylpiperazino)ethan-1-one
 14761-39-8
5g
 £320.00 2025-02-19
abcr
AB159413-500 mg
2-Chloro-1-(4-phenylpiperazino)-1-ethanone, 95%; .
 14761-39-8 95%
500mg
 €132.00 2023-05-08
abcr
AB159413-1 g
2-Chloro-1-(4-phenylpiperazino)-1-ethanone, 95%; .
 14761-39-8 95%
1g
 €187.10 2023-05-08
Enamine
EN300-34111-0.05g
2-chloro-1-(4-phenylpiperazin-1-yl)ethan-1-one
 14761-39-8 95.0%
0.05g
 $47.0 2025-03-18
Enamine
EN300-34111-0.1g
2-chloro-1-(4-phenylpiperazin-1-yl)ethan-1-one
 14761-39-8 95.0%
0.1g
 $70.0 2025-03-18
Enamine
EN300-34111-0.25g
2-chloro-1-(4-phenylpiperazin-1-yl)ethan-1-one
 14761-39-8 95.0%
0.25g
 $101.0 2025-03-18

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